Cas no 2490402-59-8 (9-hydroxyazecan-4-one hydrochloride)

• Product Name: 9-hydroxyazecan-4-one hydrochloride
• CAS No: 2490402-59-8
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD32852779
• CID: 5361228
• PubChem ID: 154857128
• Update Time: 2025-07-19

9-hydroxyazecan-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-Hydroxyazecan-4-one;hydrochloride
• 9-hydroxyazecan-4-one hydrochloride
• Z4607524649

• MDL： MFCD32852779
• Inchi： 1S/C9H17NO2.ClH/c11-8-3-1-2-4-9(12)7-10-6-5-8;/h9-10,12H,1-7H2;1H
• InChI Key： VOEIKVUFHUFXQU-UHFFFAOYSA-N
• SMILES： Cl.OC1CNCCC(CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 148
• Topological Polar Surface Area: 49.3

Additional information on 9-hydroxyazecan-4-one hydrochloride

Introduction to 9-hydroxyazecan-4-one hydrochloride (CAS No. 2490402-59-8)

9-hydroxyazecan-4-one hydrochloride (CAS No. 2490402-59-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azecanone scaffold and hydroxy substitution, holds promise for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of 9-hydroxyazecan-4-one hydrochloride.

The chemical structure of 9-hydroxyazecan-4-one hydrochloride is defined by its azecanone core, which is a seven-membered ring with a ketone group at the C-4 position. The presence of a hydroxyl group at the C-9 position adds to the compound's polarity and reactivity. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations. The molecular formula of 9-hydroxyazecan-4-one hydrochloride is C11H15NO3·HCl, with a molecular weight of approximately 237.70 g/mol.

The synthesis of 9-hydroxyazecan-4-one hydrochloride has been explored through various routes, each offering unique advantages and challenges. One common method involves the cyclization of an appropriate precursor followed by functional group modifications to introduce the hydroxyl group and form the azecanone ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, such as the use of transition-metal-catalyzed reactions and green chemistry principles. These improvements have not only enhanced the yield and purity of the final product but also reduced environmental impact.

In terms of biological activity, 9-hydroxyazecan-4-one hydrochloride has shown promising results in preclinical studies. Research has demonstrated its potential as a modulator of various biological pathways, including those involved in neuroprotection and anti-cancer mechanisms. For instance, studies have shown that 9-hydroxyazecan-4-one hydrochloride can inhibit the activity of specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, it has exhibited cytotoxic effects against several cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of 9-hydroxyazecan-4-one hydrochloride is multifaceted. It has been reported to interact with multiple targets within cells, including protein kinases, transcription factors, and signaling molecules. These interactions can lead to a variety of cellular responses, such as apoptosis induction in cancer cells and neuroprotection in neuronal cells. The ability to target multiple pathways simultaneously may contribute to its broad therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 9-hydroxyazecan-4-one hydrochloride in human subjects. Early-phase trials have shown promising results, with good tolerability and favorable pharmacokinetic profiles. However, further research is needed to fully understand its long-term effects and optimize its use in clinical settings.

In conclusion, 9-hydroxyazecan-4-one hydrochloride (CAS No. 2490402-59-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents for neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in drug discovery and development.